Cas no 7496-93-7 (2-phenylpyrrolo[2,1-a]isoquinoline)

• Product Name: 2-phenylpyrrolo[2,1-a]isoquinoline
• CAS No: 7496-93-7
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 980729
• PubChem ID: 346954
• Update Time: 2025-04-19

2-phenylpyrrolo[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-phenylpyrrolo[2,1-a]isoquinoline
• 2-phenyl-pyrrolo[2,1-a]isoquinoline
• 2-Phenylpyrrolo< 2,1-a> isochinolin
• 2-Phenyl-pyrrolo< 2,1-a> isochinolin
• 2-Phenylpyrrolo< 2.1-a> isochinolin
• 2-Phenylpyrrolo< 2.1-c> isochinolin
• AC1L865J
• NSC405345
• Pyrrolo[2,1-a]isoquinoline, 2-phenyl-
• NSC-405345
• DTXSID50323978
• NZCCLILBLHYJBQ-UHFFFAOYSA-N
• 7496-93-7

• Inchi： 1S/C18H13N/c1-2-6-14(7-3-1)16-12-18-17-9-5-4-8-15(17)10-11-19(18)13-16/h1-13H
• InChI Key： NZCCLILBLHYJBQ-UHFFFAOYSA-N
• SMILES： N12C=CC3C=CC=CC=3C1=CC(C1C=CC=CC=1)=C2

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.41